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Compound of Interest

Compound Name: 8-Octadecenoic acid

CAS No.: 2197-55-9

Cat. No.: B1240318

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Octadecenoic acid and its derivatives, particularly oxidized forms like 8-oxo-9-octadecenoic

acid (OOA), are emerging as significant bioactive lipids in the field of lipidomics. These

molecules play crucial roles in various cellular processes, including inflammation and cell

signaling. Their study offers potential for the discovery of new biomarkers and therapeutic

targets for a range of diseases. This document provides detailed application notes and

experimental protocols for the study of 8-Octadecenoic acid and its derivatives in lipidomics

research.

Applications in Lipidomics
8-Octadecenoic acid and its metabolites are involved in key biological pathways and are

increasingly being investigated for their potential as biomarkers and therapeutic agents.

Anti-inflammatory Agent: 8-oxo-9-octadecenoic acid (OOA) has demonstrated potent anti-

inflammatory effects. It significantly suppresses the production of pro-inflammatory mediators
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such as nitric oxide (NO) and cytokines, including tumor necrosis factor-alpha (TNF-α) and

interleukin-6 (IL-6), in macrophage cells stimulated with lipopolysaccharide (LPS).[1][2][3]

This inhibitory action is mediated through the downregulation of key signaling pathways.

Modulator of Cellular Signaling: OOA has been shown to inhibit the nuclear factor-kappa B

(NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[1][2] Specifically,

it reduces the phosphorylation of IκB-α and p50 in the NF-κB pathway and inhibits the

phosphorylation of c-Jun N-terminal kinase (JNK) and extracellular signal-regulated kinase

(ERK) in the MAPK pathway.[1][2]

Potential Biomarker: The analysis of 8-Octadecenoic acid and its oxidized metabolites in

biological samples can serve as a valuable tool for identifying biomarkers associated with

inflammatory diseases and other pathological conditions. Lipidomics approaches enable the

sensitive and specific quantification of these molecules.

Quantitative Data Summary
The following tables summarize the dose-dependent inhibitory effects of 8-oxo-9-octadecenoic

acid (OOA) on the production of inflammatory mediators in LPS-stimulated RAW 264.7

macrophage cells.[1][3]

Table 1: Inhibition of Nitric Oxide (NO) Production by 8-oxo-9-octadecenoic acid

OOA Concentration (µM) NO Production (% of LPS control)

0 (LPS only) 100%

12.5 Significantly reduced

25 Significantly reduced

50 Significantly reduced*

*Note: The source indicates a significant, concentration-dependent inhibition, but does not

provide specific percentage values.

Table 2: Inhibition of TNF-α and IL-6 Production by 8-oxo-9-octadecenoic acid
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OOA Concentration (µM)
TNF-α Production (% of
LPS control)

IL-6 Production (% of LPS
control)

0 (LPS only) 100% 100%

12.5 Significantly reduced Significantly reduced

25 Significantly reduced Significantly reduced

50 Significantly reduced Significantly reduced

*Note: The source indicates a significant, concentration-dependent inhibition, but does not

provide specific percentage values.

Signaling Pathway Diagrams
The following diagrams illustrate the signaling pathways modulated by 8-oxo-9-octadecenoic

acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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